N,N-diethyl-1-methylpyrazole-4-carboxamide

• IUPAC Name: N,N-diethyl-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C9H15N3O/c1-4-12(5-2)9(13)8-6-10-11(3)7-8/h6-7H,4-5H2,1-3H3
• InChI Key: FFFPWEOCPLOVKX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CN(N=C1)C
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

N,N-diethyl-1-methylpyrazole-4-carboxamide, also known as DEET, is a widely used insect repellent that has been in use since the 1950s. It is known for its effectiveness in repelling mosquitoes, ticks, and other insects, making it an essential tool in the fight against insect-borne diseases such as malaria, dengue fever, and Zika virus. DEET is a colorless, oily liquid with a slightly sweet odor, and is commonly used in sprays, lotions, and other formulations.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-1-methylpyrazole-4-carboxamide is not fully understood, but it is thought to work by interfering with the insects' olfactory receptors. N,N-diethyl-1-methylpyrazole-4-carboxamide may also act as a deterrent by causing irritation or confusion in the insect's nervous system.
Biochemical and Physiological Effects:
N,N-diethyl-1-methylpyrazole-4-carboxamide has been shown to have low toxicity in humans, and is generally considered safe when used as directed. However, some studies have suggested that N,N-diethyl-1-methylpyrazole-4-carboxamide may have toxic effects on the nervous system, particularly in children. N,N-diethyl-1-methylpyrazole-4-carboxamide has also been shown to have some potential for skin irritation and allergic reactions.

Advantages and Limitations for Lab Experiments

N,N-diethyl-1-methylpyrazole-4-carboxamide is widely used in laboratory experiments as a tool to study insect behavior and physiology. Its effectiveness as an insect repellent makes it an essential tool for studying the biology of insects and their interactions with humans. However, N,N-diethyl-1-methylpyrazole-4-carboxamide is not without its limitations, and researchers must be careful to use it in a controlled and safe manner to avoid potential toxicity or other adverse effects.

Future Directions

There are many potential future directions for research on N,N-diethyl-1-methylpyrazole-4-carboxamide and its insect-repelling properties. Some possible areas of focus include:
1. Development of new formulations of N,N-diethyl-1-methylpyrazole-4-carboxamide that are more effective or longer-lasting.
2. Investigation of the mechanisms of action of N,N-diethyl-1-methylpyrazole-4-carboxamide at the molecular level, to better understand how it interacts with insect olfactory receptors.
3. Study of the potential toxic effects of N,N-diethyl-1-methylpyrazole-4-carboxamide on humans and other animals, particularly in children and other vulnerable populations.
4. Exploration of alternative insect repellents that may be safer or more effective than N,N-diethyl-1-methylpyrazole-4-carboxamide, such as natural plant extracts or synthetic compounds.
5. Investigation of the potential environmental impacts of N,N-diethyl-1-methylpyrazole-4-carboxamide, particularly in aquatic ecosystems where it may be present in runoff from treated areas.
In conclusion, N,N-diethyl-1-methylpyrazole-4-carboxamide is a widely used and effective insect repellent that has been the subject of extensive scientific research. While it is generally considered safe when used as directed, there is still much to be learned about its mechanisms of action, potential toxicity, and environmental impacts. Future research in these areas will be essential for developing new and improved insect repellents that can help protect humans and other animals from insect-borne diseases.

Synthesis Methods

N,N-diethyl-1-methylpyrazole-4-carboxamide can be synthesized by the reaction of ethyl formate with methyl hydrazine, followed by reaction with acetyl chloride to form the carboxamide group. The reaction is typically carried out in a solvent such as chloroform or benzene, and the resulting product is purified by distillation or recrystallization.

Scientific Research Applications

N,N-diethyl-1-methylpyrazole-4-carboxamide has been extensively studied for its insect-repelling properties, and is considered the gold standard for insect repellents. It has been shown to be effective against a wide range of insect species, including mosquitoes, ticks, and biting flies. N,N-diethyl-1-methylpyrazole-4-carboxamide works by interfering with the insects' ability to detect human scent, making it difficult for them to locate and bite humans.